Cas no 142396-03-0 (1H-Indole-5-carboxylic acid)

1H-Indole-5-carboxylic acid structure
Product name:1H-Indole-5-carboxylic acid
1H-Indole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carboxylic acid
- Indole 5-carboxylic acid
- NS00025469
- SCHEMBL105928
- BCP27354
- InChI=1/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12
- DTXSID80168218
- 1670-81-1
- CS-D1057
- I-2340
- EINECS 216-799-6
- Q27455355
- F2158-1505
- 5-Carboxyindole;
- CHEBI:131778
- DB-291410
- SY004023
- Indole-5-carboxylic acid, 99%
- Indole-5-carboxylic aicd
- DB-031744
- A15286
- Z1118536235
- Indole-5-carboxylic acid, ~95% (TLC)
- STK503793
- I-2338
- SB10481
- BDBM50195791
- AB00443749-03
- EN300-69795
- 5-Carboxyindole
- NCGC00342345-01
- Indole-5-carboxylic acid
- 5-indole carboxylic acid
- CG-0516
- indol-5-carboxylic acid
- Indole-5-carboxylic acid, purum, >=98.0% (T)
- MFCD00005678
- 142396-03-0
- 1H-Indole-5-carboxylicacid
- 1H-Indole-5-carboxylic acid, radical ion(1+)
- STR02571
- AM20061193
- Indole-5-carboxylic acid, 98%
- 4ZV
- 5-indolecarboxylic acid
- AC-3143
- AKOS000265424
- CHEMBL2018158
- I0029
-
- Inchi: InChI=1S/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12)
- InChI Key: IENZCGNHSIMFJE-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=CN2)C=C1C(=O)O
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09000
- LogP: 1.86610
1H-Indole-5-carboxylic acid Security Information
- Hazard Category Code: R21/22;R36/37/38
- Safety Instruction: S26;S36/37/39
-
Hazardous Material Identification:
1H-Indole-5-carboxylic acid Related Literature
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James C. Burnett,Chaemin Lim,Brian D. Peyser,Lalith P. Samankumara,Marina Kovaliov,Raffaele Colombo,Stacie L. Bulfer,Matthew G. LaPorte,Ann R. Hermone,Connor F. McGrath,Michelle R. Arkin,Rick Gussio,Donna M. Huryn,Peter Wipf Org. Biomol. Chem. 2017 15 4096
-
Wei Zhang RSC Adv. 2015 5 103649
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Anjitha Thadathil,Hareesh Pradeep,Deepak Joshy,Yahya A. Ismail,Pradeepan Periyat Mater. Adv. 2022 3 2990
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4. Platinum(ii)-catalyzed dehydrative C3-benzylation of electron-deficient indoles with benzyl alcoholsHidemasa Hikawa,Yuuki Matsuura,Shoko Kikkawa,Isao Azumaya Org. Chem. Front. 2019 6 3150
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Shaoze Chang,Hongqiang Liu,Gang Shi,Xiao-Feng Xia,Dawei Wang,Zheng-Chao Duan New J. Chem. 2022 46 15929
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